Cas no 90-75-5 (6-O-(phenylcarbonyl)-beta-D-glucopyranose)

• Product Name: 6-O-(phenylcarbonyl)-beta-D-glucopyranose
• CAS No: 90-75-5
• MF: C₁₃H₁₆O₇
• MW: 284.261944770813
• CID: 1958642
• PubChem ID: 12444646
• Update Time: 2025-04-21

6-O-(phenylcarbonyl)-beta-D-glucopyranose Chemical and Physical Properties

Names and Identifiers

• 6-O-(phenylcarbonyl)-beta-D-glucopyranose
• b-D-Glucopyranose 6-Benzoate
• vacciniin
• SCHEMBL9245472
• 6-O-benzoyl-D-glucopyranoside
• 90-75-5
• DTXSID80877232
• Vacciniin [MI]
• [(2R,3S,4S,5R,6R)-3,4,5,6-tetrahydroxyoxan-2-yl]methyl benzoate
• Q27293627
• ((2R,3S,4S,5R,6R)-3,4,5,6-Tetrahydroxytetrahydro-2H-pyran-2-yl)methyl benzoate
• X76EOC769A
• UNII-X76EOC769A
• .BETA.-D-GLUCOPYRANOSE, 6-BENZOATE
• beta-D-Glucopyranose, 6-benzoate
• 6-Benzoyl-D-glucose
• beta-D-Glucopyranose 6-benzoate
• DTXCID601015313
• ((2R,3S,4S,5R,6R)-3,4,5,6-tetrahydroxyoxan-2-yl)methyl benzoate

• Inchi： 1S/C13H16O7/c14-9-8(20-13(18)11(16)10(9)15)6-19-12(17)7-4-2-1-3-5-7/h1-5,8-11,13-16,18H,6H2/t8-,9-,10+,11-,13-/m1/s1
• InChI Key： MRDRXKCKIMVUHN-BZNQNGANSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1COC(C1C=CC=CC=1)=O)O)O)O)O

Computed Properties

• Exact Mass: 284.08960285g/mol
• Monoisotopic Mass: 284.08960285g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 116Ų

Experimental Properties

• Melting Point: 120-123°
• LogP: log Kow = -3.00
• Specific Rotation: D20 +47.4° (c = 3.13 in methanol)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters